Cas no 128740-14-7 (6-benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine)

6-Benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine is a bicyclic amine derivative featuring a fused pyrrolidine-pyridine core with a benzyl substituent. This compound is of interest in medicinal chemistry due to its structural rigidity and potential as a versatile scaffold for drug discovery. The saturated ring system enhances stability and conformational control, while the benzyl group offers opportunities for further functionalization. Its stereochemistry and basic nitrogen centers make it suitable for applications in catalysis, ligand design, and as an intermediate in synthesizing bioactive molecules. The compound's well-defined structure facilitates precise modifications, supporting research in developing novel pharmaceuticals and agrochemicals.
6-benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine structure
128740-14-7 structure
Product Name:6-benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine
CAS No:128740-14-7
MF:C14H20N2
MW:216.3220
MDL:MFCD06796542
CID:98515
PubChem ID:11356376
Update Time:2025-06-07

6-benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 6-Benzyl-octahydropyrrolo[3,4-b]pyridine
    • 6-BENZYL-OCTAHYDRO-PYRROLO[3,4-B]PYRIDINE
    • 1H-Pyrrolo[3,4-b]pyridine,octahydro-6-(phenylmethyl)-
    • 6-Benzyl-1H-octahydropyrrolo[3,4-b]pyridine
    • 6-benzyloctahydro-1H-pyrrolo[3,4-b]pyridine
    • Octahydro-6-(phenylmethyl)-1H-Pyrrolo[3,4-b]pyridine
    • (R,R)-6-Benzyl-octahydro-pyrrolo[3,4-b]pyridine
    • 6-benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine
    • AC1Q28X4
    • AGN-PC-007GLD
    • MolPort-000-001-713
    • SureCN1724302
    • Octahydro-6-(benzyl)-1H-pyrrolo[3,4-b]pyridine
    • 6-Benzyl-octahydro-pyrrolo[3,4-b]pyridine 2HCl
    • 6-Benzyl-1,2,3,4,4a,5,7,7a-octahydropyrrolo[3,4-b]pyridine
    • 1H-Pyrrolo[3,4-b]pyridine, octahydro-6-(phenylmethyl)-
    • AFYZAHZKOFBVLE-UHFFFAOYSA-N
    • VP13491
    • MFCD06796542
    • 6-Benzyl-octahydropyrrolo[3.4-b]pyridine
    • Z255151116
    • 128740-14-7
    • AKOS015839194
    • FS-2727
    • SB47159
    • 6-Benzyloctahydro-1H-pyrrolo[3,4-b]piperidine; 6-Benzyloctahydropyrrolo[3,4-b]pyridine; 8-Benzyl-2,8-diazabicyclo[4.3.0]octane
    • DB-018094
    • 6-Benzyl-octahydropyrrolo[3 pound not4-b]pyridine
    • EN300-55581
    • 161594-54-3
    • DB-016894
    • 1H-Pyrrolo[3,4-b]pyridine, octahydro-6-(phenylmethyl)-, (4aR,7aR)-rel-
    • DTXSID60463379
    • 6-benzyl-octahydro-pyrrolo[3,4-b]pyridine, AldrichCPR
    • AC-7305
    • SCHEMBL1724302
    • NS00003736
    • CS-D1551
    • SY005602
    • MDL： MFCD06796542
    • Inchi： 1S/C14H20N2/c1-2-5-12(6-3-1)9-16-10-13-7-4-8-15-14(13)11-16/h1-3,5-6,13-15H,4,7-11H2
    • InChI Key： AFYZAHZKOFBVLE-UHFFFAOYSA-N
    • SMILES： N1(C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])([H])C2([H])C([H])(C([H])([H])C([H])([H])C([H])([H])N2[H])C1([H])[H]

Computed Properties

  • Exact Mass: 216.1628
  • Monoisotopic Mass: 216.162648646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.049
  • Boiling Point: 322 ºC
  • Flash Point: 131 ºC
  • Refractive Index: 1.557
  • PSA: 15.27
  • LogP: 2.13710

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Amadis Chemical Company Limited
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(CAS:128740-14-7)6-benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine
Order Number:A13945
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:01
Price ($):287.0
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Amadis Chemical Company Limited
(CAS:128740-14-7)6-benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine
A13945
Purity:99%
Quantity:5g
Price ($):287.0
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